N-(4-chlorobenzyl)-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-4-(5-cyclopropyl-2-methylpyrazol-3-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H24ClN5O/c1-23-18(12-17(22-23)15-4-5-15)24-8-10-25(11-9-24)19(26)21-13-14-2-6-16(20)7-3-14/h2-3,6-7,12,15H,4-5,8-11,13H2,1H3,(H,21,26)
• InChI Key: DOLSDEAMTRCCEH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2CC2)N3CCN(CC3)C(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C19H24ClN5O
• Molecular Weight: 373.9 g/mol

Description

N-(4-chlorobenzyl)-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H24ClN5O and its molecular weight is 373.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Interaction Studies

One area of research has focused on the synthesis and molecular docking studies of derivatives, aiming to enhance antimicrobial activity. Patil et al. (2021) synthesized a series of piperazine and triazolo-pyrazine derivatives, including the compound , demonstrating potential as antimicrobials through molecular docking studies which promise further development into potent antimicrobials (Patil et al., 2021).

Antimicrobial Properties

Mekky and Sanad (2020) explored novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker, which showed significant antibacterial efficacies, including against resistant strains. These compounds demonstrate the potential of piperazine derivatives in developing new antibacterial agents (Mekky & Sanad, 2020).

In Vitro Antitubercular Activity

Reddy et al. (2014) conducted studies on benzodifuranyl and benzo[d]isothiazole derivatives, including piperazine compounds, showing inhibition of Mycobacterium tuberculosis DNA GyrB, indicating potential applications in antitubercular therapies (Reddy et al., 2014).

Synthesis Methods

Significant effort has been placed on developing efficient synthesis methods for piperazine derivatives due to their potential pharmacological applications. Wei et al. (2016) established a scalable and facile synthetic process for a related piperazine carboxamide compound, underscoring the importance of efficient synthesis routes for these molecules (Wei et al., 2016).

Mechanism of Action

Mode of Action

Many pyrazoles act by binding to their target proteins and modulating their activity .

Biochemical Pathways

Without specific information on the compound’s targets, it’s difficult to predict the exact biochemical pathways it might affect. Pyrazoles are involved in a wide range of biological processes, including signal transduction, metabolism, and cell proliferation .